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Compound of Interest

Compound Name: Methyl 4-sulfanylbenzoate

Cat. No.: B014360

An In-depth Technical Guide to the Safety and Handling of Methyl 4-sulfanylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes for qualified professionals and is based
on currently available data. The toxicological and biological properties of Methyl 4-
sulfanylbenzoate have not been thoroughly investigated.[1] All handling and experimental
procedures should be conducted by trained personnel in a controlled laboratory setting,
adhering to all applicable safety regulations.

Introduction

Methyl 4-sulfanylbenzoate, also known as Methyl 4-mercaptobenzoate, is an organic
compound featuring a methyl ester and a thiol substituent.[2] Its chemical structure, with the
thiol group (-SH) in the para position to the methyl ester, makes it a valuable intermediate in
organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[2][3]
The presence of the reactive thiol group allows for a variety of chemical transformations,
including nucleophilic substitutions and its use as a reducing agent.[2] This guide provides a
comprehensive overview of the safety precautions, handling procedures, and available
technical data for Methyl 4-sulfanylbenzoate (CAS 6302-65-4).

Chemical and Physical Properties
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A summary of the key physical and chemical properties of Methyl 4-sulfanylbenzoate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Methyl 4-sulfanylbenzoate

Property Value Reference

CAS Number 6302-65-4 [L131[4][516107118119]
Molecular Formula CsHs02S [LI31[4][5]1[7]
Molecular Weight 168.21 g/mol [L13151[7]
Appearance White to pale yellow solid [2][5]

Melting Point 33-36 °C [4][6]

Boiling Point 110-113 °C at 0.5 mmHg [41[6]

Soluble in Acetate, Acetone,
N Chloroform, Dichloromethane,
Solubility [4]
DMSO, Ethanol, Ethyl DMF,

and Methanol.

Stable under recommended
Stability storage conditions. Sensitive [1][5]

to oxidation.

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), Methyl 4-sulfanylbenzoate is not
classified as a hazardous substance under Regulation (EC) No 1272/2008.[1] However, due to
the lack of comprehensive toxicological data, it should be handled with care. The SDS indicates
that inhalation may cause respiratory irritation.[1] Prolonged or repeated exposure may cause
allergic reactions in sensitive individuals.[1]

It is important to note that structurally related compounds, such as thiophenol, are known to be
harmful if swallowed, inhaled, or in contact with the skin, and can cause severe skin and eye
irritation.[10] Thiophenols are also known for their strong, unpleasant odor.[2]
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Safety and Handling Precautions

Given the limited specific data on Methyl 4-sulfanylbenzoate, a cautious approach to handling
Is imperative. The following precautions are based on general best practices for handling
laboratory chemicals and information from the SDS for this compound and its structural
analogs like thiophenol.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 2.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation Rationale

) Safety glasses with side- To prevent eye contact which
Eye/Face Protection ) ) o
shields or chemical goggles. may cause irritation.[1]

) ] Chemically resistant gloves )
Skin Protection o To prevent skin contact.[1]
(e.g., nitrile rubber). Lab coat.

) ) To avoid inhalation of dust or
] ] Use in a well-ventilated area or ]
Respiratory Protection ) vapors, which may cause
under a chemical fume hood. _ L
respiratory irritation.[1]

General Handling Procedures

¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Avoid breathing dust or vapors.[1]

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[11]

Hygiene: Wash hands thoroughly after handling.[1]

Ignition Sources: Keep away from heat and sources of ignition.[11]

Storage

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b014360?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Container: Keep the container tightly closed in a dry and well-ventilated place.[11]

o Conditions: Store in a cool place. The compound is sensitive to oxidation and should be
stored under an inert atmosphere in a refrigerator.[5]

» Incompatibilities: Avoid moisture and store away from acids, acid chlorides, acid anhydrides,
and oxidizing agents.[1]

Experimental Protocols

Due to the lack of published, detailed experimental protocols for the handling and disposal of
Methyl 4-sulfanylbenzoate, the following sections provide generalized procedures based on
its chemical properties and protocols for similar compounds.

Spill Response Protocol

In the event of a spill, follow the general procedure outlined below.
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Caption: General workflow for responding to a chemical spill.
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Detailed Spill Clean-up Steps:

Evacuate: Immediately evacuate personnel from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated.

o PPE: Wear appropriate personal protective equipment, including respiratory protection,
gloves, and eye protection.[1]

o Containment: Prevent further leakage or spreading of the material. Avoid generating dust.[1]

e Clean-up: For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal.[1] Avoid creating dust.

» Disposal: Label the container with the contents and dispose of it as hazardous waste
according to institutional and local regulations.[1]

» Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal Protocol

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
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Disposal Complete
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Caption: Standard procedure for laboratory chemical waste disposal.
Specific Disposal Considerations for Methyl 4-sulfanylbenzoate:

Unused Product: Unused or surplus Methyl 4-sulfanylbenzoate should be disposed of as
hazardous waste.[1] It is recommended to offer surplus and non-recyclable solutions to a
licensed disposal company.[1]

Contaminated Materials: Any materials contaminated with Methyl 4-sulfanylbenzoate, such
as gloves, absorbent paper, and empty containers, should also be treated as hazardous
waste and disposed of accordingly.[1]
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« Incineration: Chemical incineration with an afterburner and scrubber is a potential disposal
method, but extra care should be taken as the material may be flammable.[1]

First Aid Measures

In case of exposure, follow the first aid measures outlined in Table 3.

Table 3: First Aid Measures

Exposure Route First Aid Procedure Reference

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o [1]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact o [1]
of water. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [1]

and consult a physician.

Never give anything by mouth
_ to an unconscious person.
Ingestion ] ) [1]
Rinse mouth with water.

Consult a physician.

Toxicological and Biological Information

There is a significant lack of specific toxicological and biological data for Methyl 4-
sulfanylbenzoate. The Safety Data Sheet states that the chemical, physical, and toxicological
properties have not been thoroughly investigated.[1] No data is available for acute toxicity, skin
corrosion/irritation, serious eye damage/irritation, germ cell mutagenicity, reproductive toxicity,
or specific target organ toxicity after repeated exposure.[1]

Inferences from Structurally Related Compounds
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To provide some context for potential hazards, it is useful to consider the known biological

effects of structurally similar compounds, such as thiophenol.

Toxicity of Thiophenol: Thiophenol is known to be highly toxic. It is fatal if swallowed, in
contact with skin, or if inhaled.[11][12][13] It can cause skin and eye irritation, respiratory
irritation, and may cause damage to organs through prolonged or repeated exposure.[11][12]
[13] Acute oral LD50 in rats for thiophenol is 46.2 mg/kg.[10][14]

Mechanism of Thiophenol Toxicity: Studies on thiophenol have shown that it can induce
oxidative stress in human red blood cells, leading to the conversion of oxyhemoglobin to
methemoglobin.[15]

Antioxidant Activity: Thiophenols are also recognized for their antioxidant and radical
scavenging properties, acting through a similar mechanism to phenols.[16]

It is crucial to reiterate that this information is for a related compound and may not be

representative of the toxicological profile of Methyl 4-sulfanylbenzoate.

Reactivity and Stability

Stability: Methyl 4-sulfanylbenzoate is stable under recommended storage conditions but is
sensitive to oxidation.[1][5]

Conditions to Avoid: Moisture should be avoided.[1]

Incompatible Materials: It is incompatible with acids, acid chlorides, acid anhydrides, and
oxidizing agents.[1]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition
products such as carbon dioxide, nitrogen oxides, and hydrogen chloride gas may be
formed.[1]

Conclusion

Methyl 4-sulfanylbenzoate is a valuable synthetic intermediate for which detailed safety and

biological data are largely unavailable. Therefore, it must be handled with a high degree of

caution, assuming it may possess hazards similar to other thiophenol derivatives. Adherence to

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC138870050&productDescription=THIOPHENOL+99%25+5LTTHIOPHENOL&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC138870050&productDescription=THIOPHENOL+99%25+5LTTHIOPHENOL&vendorId=VN00032119&countryCode=US&language=en
https://research.uga.edu/docs/CSP1500/Thiophenol-108-98-5.docx
https://datasheets.scbt.com/sc-251238.pdf
https://pubmed.ncbi.nlm.nih.gov/2715566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11697322/
https://www.benchchem.com/product/b014360?utm_src=pdf-body
https://www.benchchem.com/product/b014360?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.guidechem.com/encyclopedia/methyl-4-mercaptobenzoate-dic516412.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.capotchem.cn/doc/viewmsds_6302-65-4.html
https://www.benchchem.com/product/b014360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

strict safety protocols, including the use of appropriate personal protective equipment and
working in a well-ventilated area, is essential. All waste materials should be treated as
hazardous and disposed of in accordance with institutional and regulatory guidelines. Further
research is needed to fully characterize the toxicological and biological properties of this
compound to ensure its safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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